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Compound of Interest

Compound Name: Ivabradine hydrobromide

Cat. No.: B15192190 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ivabradine is a selective inhibitor of the hyperpolarization-activated cyclic nucleotide-gated

(HCN) channels, which are crucial for the cardiac pacemaker "funny" current (If).[1][2] This

current plays a key role in regulating heart rate.[3] By specifically blocking HCN channels,

Ivabradine reduces the heart rate without affecting myocardial contractility or blood pressure.[4]

These properties make it a valuable tool for in-vitro studies of cardiac electrophysiology, as well

as for investigating the role of HCN channels in other tissues. This document provides a

detailed protocol for the preparation of Ivabradine hydrobromide solutions for use in various

in-vitro assays.

Solubility of Ivabradine Hydrobromide
Ivabradine hydrobromide is a crystalline solid that is soluble in several common laboratory

solvents.[1] For in-vitro experiments, it is crucial to select a solvent that is compatible with the

specific assay and cell type being used. The solubility of Ivabradine hydrobromide in various

solvents is summarized in the table below.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 50.51 100

May require

sonication to fully

dissolve.[5]

DMSO 25 - 101 49.5 - 199.98

May require

sonication to fully

dissolve.[2][5]

Ethanol ~1 ~1.98 -

PBS (pH 7.2) ~10 ~19.8

Aqueous solutions are

not recommended for

storage for more than

one day.[1]

Note: The molecular weight of Ivabradine hydrochloride is 505.05 g/mol .[5] Calculations are

based on this molecular weight. Batch-specific molecular weights may vary.

Experimental Protocols
Materials and Equipment

Ivabradine hydrobromide (crystalline solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized water or Phosphate-Buffered Saline (PBS)

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips
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Preparation of Stock Solutions
Protocol 1: Preparing a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out 5.05 mg of Ivabradine hydrobromide powder.

Dissolving: Add 1 mL of anhydrous DMSO to the powder.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

or sonication can be used to aid dissolution if necessary.[5]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for up to one month or at -80°C for up to six months.[4]

Protocol 2: Preparing a 10 mM Stock Solution in Water or PBS

Weighing: Accurately weigh out 5.05 mg of Ivabradine hydrobromide powder.

Dissolving: Add 1 mL of sterile deionized water or PBS (pH 7.2).

Mixing: Vortex the solution vigorously. Sonication may be required to achieve complete

dissolution.[5]

Storage: It is recommended to prepare aqueous solutions fresh for each experiment.

Storage of aqueous solutions for more than one day is not advised.[1]

Preparation of Working Solutions
Working solutions should be prepared by diluting the stock solution in the appropriate cell

culture medium or assay buffer.

Calculation: Determine the volume of stock solution needed to achieve the desired final

concentration in your assay. For example, to prepare 1 mL of a 10 µM working solution from

a 10 mM stock, you would need 1 µL of the stock solution.

Dilution: Add the calculated volume of the stock solution to the assay medium.

Mixing: Gently mix the working solution by pipetting or inverting the tube.
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Vehicle Control: It is essential to prepare a vehicle control containing the same final

concentration of the solvent (e.g., DMSO) as the highest concentration of Ivabradine used in

the experiment. This is crucial as organic solvents can have physiological effects at low

concentrations.[1]

In-Vitro Assay Considerations
The effective concentration of Ivabradine can vary depending on the cell type and the specific

HCN channel isoform being studied.

IC50 Values: The half-maximal inhibitory concentration (IC50) for HCN channels is generally

in the range of 0.5 - 2.9 µM.[2]

EC50 Values: The half-maximal effective concentration (EC50) for blocking If in cells

expressing mouse HCN1, human HCN2, and human HCN4 is approximately 4.5, 4.52, and

4.28 µM, respectively.[1]

Working Concentrations: A common working concentration used in in-vitro assays with

primary human atrial cardiomyocytes is 1 µmol/L. A dose-response curve is recommended to

determine the optimal concentration for your specific experimental setup.
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Caption: Mechanism of action of Ivabradine.
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Caption: Experimental workflow for using Ivabradine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15192190?utm_src=pdf-body-img
https://www.benchchem.com/product/b15192190?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. selleckchem.com [selleckchem.com]

3. ijpbs.com [ijpbs.com]

4. medchemexpress.com [medchemexpress.com]

5. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: Ivabradine
Hydrobromide for In-Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192190#protocol-for-dissolving-ivabradine-
hydrobromide-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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